6-Ethyl-5-fluoro-N-[(4-methoxyphenyl)methyl]pyrimidin-4-amine

• IUPAC Name: 6-ethyl-5-fluoro-N-[(4-methoxyphenyl)methyl]pyrimidin-4-amine
• InChI: InChI=1S/C14H16FN3O/c1-3-12-13(15)14(18-9-17-12)16-8-10-4-6-11(19-2)7-5-10/h4-7,9H,3,8H2,1-2H3,(H,16,17,18)
• InChI Key: WBWTVQDTAHWGPH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)NCC2=CC=C(C=C2)OC)F
• Molecular Formula: C14H16FN3O
• Molecular Weight: 261.29 g/mol
• CAS No.: 1916053-21-8

Description

“6-Ethyl-5-fluoro-N-[(4-methoxyphenyl)methyl]pyrimidin-4-amine” is a compound that has been studied for its potential neuroprotective and anti-neuroinflammatory properties. Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The synthesis process involved using pyrimidifen as a template according to the bioisosterism.

Molecular Structure Analysis

In the related compound, C7H9FN2O2, the methoxy and ethyl groups form dihedral angles of 1.4 (2) and 73.5 (3)°, respectively, with the mean plane of the pyrimidine ring. In the crystal structure, two molecules are linked by a pair of N—H O hydrogen bonds, forming a centrosymmetric dimer.

Chemical Reactions Analysis

The molecular results revealed that triazole-pyrimidine hybrid compounds have promising neuroprotective and anti-inflammatory properties. Among the 14 synthesized compounds, ZA3-ZA5, ZB2-ZB6, and intermediate S5 showed significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells.

Physical and Chemical Properties Analysis

The molecular formula of a related compound is C7H9FN2O2, with an average mass of 142.131 Da and a monoisotopic mass of 142.054245 Da.

Mechanism of Action

The possible mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. A molecular docking study showed that lead compounds have favorable interaction with active residues of ATF4 and NF-kB proteins.